Cas no 61547-30-6 (3-Pyridinecarboxylic acid, 4-formyl-5-hydroxy-6-methyl-)

• Product Name: 3-Pyridinecarboxylic acid, 4-formyl-5-hydroxy-6-methyl-
• CAS No: 61547-30-6
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 475336
• PubChem ID: 21853672
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 4-formyl-5-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-formyl-5-hydroxy-6-methyl-
• 4-formyl-5-hydroxy-6-methylpyridine-3-carboxylic acid
• 4-formyl-5-hydroxy-6-methylnicotinicacid
• 61547-30-6
• 4-formyl-5-hydroxy-6-methylnicotinic acid
• AKOS006313650
• DTXSID40618789

• Inchi： 1S/C8H7NO4/c1-4-7(11)6(3-10)5(2-9-4)8(12)13/h2-3,11H,1H3,(H,12,13)
• InChI Key： BLBJTRZEROSXEO-UHFFFAOYSA-N
• SMILES： OC1C(C)=NC=C(C(=O)O)C=1C=O

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 87.49